molecular formula C5H6N4 B1500418 Pyrimidine-4-carboximidamide CAS No. 738575-71-8

Pyrimidine-4-carboximidamide

Cat. No.: B1500418
CAS No.: 738575-71-8
M. Wt: 122.13 g/mol
InChI Key: QSAPNXNLWSGIPY-UHFFFAOYSA-N
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Description

Pyrimidine-4-carboximidamide is a useful research compound. Its molecular formula is C5H6N4 and its molecular weight is 122.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

738575-71-8

Molecular Formula

C5H6N4

Molecular Weight

122.13 g/mol

IUPAC Name

pyrimidine-4-carboximidamide

InChI

InChI=1S/C5H6N4/c6-5(7)4-1-2-8-3-9-4/h1-3H,(H3,6,7)

InChI Key

QSAPNXNLWSGIPY-UHFFFAOYSA-N

SMILES

C1=CN=CN=C1C(=N)N

Canonical SMILES

C1=CN=CN=C1C(=N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 250-mL 3-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen, was placed a solution of Na (0.11 g) in methanol (100 mL). The mixture was stirred for 10 min. This was followed by the addition of pyrimidine-4-carbonitrile (10 g, 95.15 mmol, 1.00 equiv). The solution was stirred for 2 h at room temperature. To this was added NH4Cl (11 g, 205.65 mmol, 2.16 equiv). The resulting solution was stirred for 4 h at 25° C. The resulting mixture was concentrated under vacuum. The residue was dissolved in 100 mL of ethanol. The mixture was stirred for 10 min under reflux. The solids were filtered out. The filtrate was concentrated under vacuum. The solids were collected by filtration. This resulted in 5 g (33%) of pyrimidine-4-carboximidamide hydrochloride as a white solid. MS (ESI) m/z 123 ([M+H]+).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
11 g
Type
reactant
Reaction Step Two

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